3-(1H-indol-1-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide
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Description
3-(1H-indol-1-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
- Study Context : Research on pyridazine derivatives, similar in structure to 3-(1H-indol-1-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzamide, has shown their effectiveness in inhibiting corrosion of mild steel in acidic environments. Specifically, the pyridazine ring in these compounds plays a key role in this process, suggesting potential applications in material protection and industrial maintenance.
- Source : Mashuga, E., Olasunkanmi, L., & Ebenso, E. (2017). Journal of Molecular Structure.
Synthesis of Novel Compounds
- Study Context : The chemical synthesis of novel compounds incorporating structures similar to the one has been explored. These compounds have been designed for potential biological activities, indicating the versatility and importance of this class of compounds in pharmaceutical research and development.
- Source : Abubshait, S. (2007). Molecules.
Anticancer Activity
- Study Context : Derivatives of compounds related to this compound have been studied for their potential anticancer activities. This suggests the possible relevance of such compounds in developing new treatments for various cancers.
- Source : Alafeefy, A., Ashour, A., Prasad, O., Sinha, L., Pathak, S., Alasmari, F. A. S., Rishi, A., & Abdel‐Aziz, H. (2015). European journal of medicinal chemistry.
Anti-Inflammatory Activity
- Study Context : Research indicates that indolyl derivatives, which share structural similarities with the chemical , exhibit significant anti-inflammatory activity. This opens avenues for their use in developing new anti-inflammatory drugs.
- Source : Kalsi, R., Shrimali, M., Bhalla, T., & Barthwal, J. (1990). Indian Journal of Pharmaceutical Sciences.
Antimicrobial Activity
- Study Context : Compounds structurally related to this compound have been studied for their antimicrobial properties, indicating potential uses in combating bacterial and fungal infections.
- Source : Karanth, S. N., Badiadka, N., Kunhanna, S. B., Shashidhara, K. S., & Yegneswaran, P. P. (2018). Research on Chemical Intermediates.
Properties
IUPAC Name |
3-indol-1-yl-N-[3-(6-oxopyridazin-1-yl)propyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O2/c27-21-10-4-13-24-26(21)14-5-12-23-22(28)18-7-3-8-19(16-18)25-15-11-17-6-1-2-9-20(17)25/h1-4,6-11,13,15-16H,5,12,14H2,(H,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVZRWZCJQAIFFM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2C3=CC=CC(=C3)C(=O)NCCCN4C(=O)C=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.